Cas no 2171767-38-5 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2171767-38-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6172689
• PubChem ID: 165802177
• Update Time: 2025-05-20

3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• EN300-1481134
• 3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
• 2171767-38-5

• Inchi： 1S/C27H34N2O6/c1-4-17(3)25(26(32)28-15-18(34-5-2)14-24(30)31)29-27(33)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,4-5,14-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BYYSTFBZUSLXIN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OCC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

3-Ethoxy-4-[2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]butanoic Acid (CAS No. 2171767-38-5)

The compound 3-Ethoxy-4-[2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]butanoic Acid (CAS No. 2171767-38-5) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids modified with protective groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis and organic chemistry. The structure of this compound includes an ethoxy group, a butanoic acid backbone, and a substituted pentanamide moiety, making it a versatile building block for advanced chemical constructions.

Recent studies have highlighted the importance of Fmoc-protected amino acids in peptide synthesis due to their stability and ease of removal under mild conditions. The Fmoc group, as seen in this compound, plays a critical role in controlling the reactivity of the amine during synthesis, ensuring precise control over the formation of peptide bonds. This feature has made such compounds indispensable in the development of bioactive peptides, which are increasingly being explored for therapeutic applications.

One of the most notable advancements involving compounds like 3-Ethoxy-4-[2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]butanoic Acid is their role in drug delivery systems. Researchers have demonstrated that these molecules can serve as carriers for targeted drug delivery, enhancing the efficacy and reducing the side effects of therapeutic agents. The ethoxy group present in this compound contributes to its lipophilicity, which is advantageous for improving drug solubility and permeability across biological membranes.

In addition to pharmaceutical applications, this compound has shown promise in materials science. Its unique structure allows for the creation of novel polymers and biomaterials with tailored properties. For instance, the combination of an Fmoc group with a butanoic acid backbone provides opportunities for designing self-assembling materials or stimuli-responsive polymers, which are highly sought after in fields such as nanotechnology and biomedical engineering.

The synthesis of 3-Ethoxy-4-[2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]butanoic Acid involves multi-step organic reactions, including nucleophilic substitutions and peptide bond formations. The use of protecting groups like Fmoc ensures high yields and purity during these reactions. Recent optimizations in synthetic protocols have further enhanced the scalability of this process, making it more accessible for large-scale production.

From an environmental standpoint, researchers are also investigating the biodegradability and eco-friendliness of such compounds. Given their widespread use in pharmaceuticals and materials science, understanding their environmental impact is crucial for sustainable development. Preliminary studies suggest that compounds with structures similar to 3-Ethoxy... exhibit moderate biodegradability under aerobic conditions, though further research is needed to fully assess their environmental footprint.

In conclusion, 3-Ethoxy-4-[2-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methylpentanamido]butanoic Acid (CAS No. 2171767-38-) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its role in peptide synthesis, drug delivery systems, and materials science underscores its importance in contemporary research. As advancements continue to emerge, this compound is poised to contribute significantly to both academic and industrial innovations.